2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol

• Molecular Formula: C6H8N4O
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 2-amino-3,5,6,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H8N4O/c7-6-9-4-2-8-1-3(4)5(11)10-6/h8H,1-2H2,(H3,7,9,10,11)
• InChI Key: KHPNYEPELRXVDI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)N=C(NC2=O)N

Description

2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol is a heterocyclic compound that features a fused pyrimidine and pyrrole ring system. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anticancer and antiviral properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the condensation of a pyrimidine derivative with a suitable amine, followed by cyclization to form the fused ring system .

Industrial Production Methods: Industrial production methods for this compound may involve optimized versions of laboratory synthesis routes, often employing catalysts and high-throughput techniques to increase yield and purity. Specific details on industrial methods are less commonly disclosed in public literature.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups within the compound, potentially altering its biological activity.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Conditions for substitution reactions often involve the use of catalysts and specific solvents to facilitate the reaction.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential to interact with biological targets, such as enzymes and receptors.

Medicine: Research has shown its potential as an anticancer and antiviral agent, making it a candidate for drug development.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol involves its interaction with specific molecular targets within cells. For instance, it may inhibit certain enzymes or interfere with DNA replication processes, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Another fused heterocyclic compound with similar biological activities.

Pyrrolo[2,3-d]pyrimidine:

Triazolo[1,5-c]pyrimidine: Known for its anticancer properties and structural resemblance.

Uniqueness: 2-Amino-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol is unique due to its specific ring fusion and functional groups, which confer distinct biological activities and chemical reactivity. Its potential as a versatile building block in synthetic chemistry and its promising biological properties make it a compound of significant interest.